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Compound Focus: Enflurane

CAS No.: 13838-16-9

Cat. No.: S527157

Study Focus

Dobkin et al. (1973) [1] Mazze et al. (1994) [2]
| Parameter
Study Measure serum fluoride levels after Determine the P450 isoform
Objective enflurane anesthesia. responsible for enflurane metabolism

in vivo using disulfiram inhibition.

Patients 66 patients undergoing major abdominal 20 patients randomized to receive
surgery with enflurane [1]. disulfiram (n=10) or nothing (n=10)
before enflurane anesthesia [2].

Key Findings  Confirmed that enflurane is metabolically Disulfiram (a CYP2EL inhibitor)
biodegraded, releasing fluoride ion. Highest completely abolished the rise in
levels were lower than those with plasma fluoride concentration seen in
methoxyflurane [1]. control patients [2].

| Quantitative Data | Specific fluoride levels not detailed in abstract, but stated as lower than
methoxyflurane [1]. | Control Group: Plasma fluoride rose from 3.6 + 1.5 pmol/L (baseline) to 24.3 + 3.8
pmol/L (peak). Disulfiram Group: No significant rise in plasma fluoride [2]. | | Conclusion | Enflurane is
slightly metabolized, but the risk of fluoride-induced toxicity is remote with recommended use [1]. |

CYP2EL1 is the predominant P450 isoform responsible for human clinical enflurane metabolism in vivo [2]. |
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Metabolic Pathway and Protein Adduct Formation

The oxidative metabolism of enflurane proceeds through a specific pathway, resulting in a reactive species

that can cause cellular toxicity. The following diagram illustrates this process and the subsequent formation

of protein adducts.
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Enflurane metabolism and protein binding pathway.

The process illustrated above is a key mechanism for the hepatotoxicity associated with halogenated ether
anesthetics, as the covalent modification of liver proteins can generate an immune response upon subsequent

exposures [3].
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Detailed Experimental Protocol: Clinical CYP2E1
Inhibition Study

The 1994 clinical trial by Mazze et al. provides a robust methodology for investigating the role of a specific

cytochrome P450 enzyme in human subjects [2].

¢ Objective: To test the hypothesis that cytochrome P450 2E1 (CYP2EL) is the predominant isoform
responsible for enflurane metabolism in humans in vivo [2].
e Study Design: A randomized clinical trial involving 20 patients undergoing elective surgery.
o Intervention Group (n=10): Received 500 mg of disulfiram orally the evening before surgery.
Disulfiram is metabolized in vivo to a selective inhibitor of CYP2E1.
o Control Group (n=10): Received no pre-treatment [2].
¢ Anesthetic Protocol: All patients received a standardized anesthetic regimen with 2.2% end-tidal
enflurane in oxygen for a duration of 3 hours [2].
¢ Primary Measurements:
o Blood Enflurane Concentration: Measured by gas chromatography to ensure equivalent
anesthetic dosing between groups.
o Plasma Fluoride Concentration: Quantified using an ion-selective electrode at baseline and
peak levels.
o Urinary Fluoride Excretion: Measured on postoperative days 1 and 2 [2].
e Key Outcome: The near-total inhibition of fluoride ion production in the disulfiram group provided
direct evidence that CYP2EL1 is the primary enzyme responsible for enflurane defluorination in
humans [2].

Nephrotoxic Potential and Comparative Context

The metabolism of enflurane and the release of fluoride ions must be considered in the context of renal risk.

¢ Fluoride and Nephrotoxicity: Inorganic fluoride is a known nephrotoxin. It can inhibit several
enzyme systems in the kidney, disrupting sodium transport in the proximal tubule and the action of
antidiuretic hormone [4] [5]. A plasma fluoride concentration of 50 ymollL is a recognized threshold
for potential nephrotoxic effects, which can manifest as nephrogenic diabetes insipidus [4] [5].

e Comparative Risk: While enflurane metabolism produces measurable fluoride ions, its nephrotoxic
potential is significantly lower than that of methoxyflurane (an agent withdrawn due to kidney
injury) and is generally considered a remote risk with standard clinical use [1]. In contrast, anesthetics
like desflurane undergo minimal metabolism (0.02%) and result in no clinically significant rise in
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fluoride ions [6]. Modern research on other agents, like sevoflurane, now also investigates its
degradation product "Compound A" as a potential source of renal tubular toxicity [4] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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